Cas no 2229143-76-2 (1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol
• CAS No: 2229143-76-2
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6319657
• PubChem ID: 165756402
• Update Time: 2025-05-23

1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol
• EN300-1803859
• 2229143-76-2
• [1-(4-fluoro-2-methoxyphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15FO2/c1-15-11-7-9(13)3-4-10(11)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： DUSACFCWHCLBEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(CO)CCC1

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol

Comprehensive Overview of 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol (CAS No. 2229143-76-2): Properties, Applications, and Research Insights

1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol (CAS No. 2229143-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines a cyclobutylmethanol core with a 4-fluoro-2-methoxyphenyl substituent, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, given its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for fluorinated aromatic compounds like 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. The fluoro and methoxy groups in this compound are known to influence electronic distribution, making it a candidate for modulating protein-ligand interactions. This aligns with trending searches such as "fluorine in drug design" and "role of methoxy groups in pharmaceuticals," reflecting broader industry interests.

Synthetic routes to CAS No. 2229143-76-2 often involve multi-step organic transformations, including Grignard reactions or cyclobutane ring formation strategies. Its chiral center at the cyclobutylmethanol moiety also opens discussions on stereoselective synthesis—a frequently searched term among chemists. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

Beyond pharmaceuticals, 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol is explored in material science for designing liquid crystals or polymers with tailored properties. Its thermal stability and solubility profile make it suitable for high-performance coatings. This dual applicability addresses common queries like "multifunctional chemical intermediates" and "aromatic alcohols in materials," enhancing SEO relevance.

Ongoing research investigates the compound’s structure-activity relationships (SAR), particularly in central nervous system (CNS) targets—a trending focus area. While not yet commercially widespread, its patent literature suggests potential in neurological disorders, resonating with searches on "novel CNS drug scaffolds." Environmental and green chemistry perspectives are also emerging, as industries seek sustainable synthesis methods for such intermediates.

In summary, 1-(4-fluoro-2-methoxyphenyl)cyclobutylmethanol exemplifies the intersection of innovation and practical utility in modern chemistry. Its CAS No. 2229143-76-2 serves as a pivotal identifier for researchers navigating chemical databases or AI-driven drug discovery platforms—topics dominating scientific discourse today.